Cas no 145987-00-4 ((R)-2-((Phenylcarbamoyl)oxy)propanoic Acid)

(R)-2-((Phenylcarbamoyl)oxy)propanoic Acid structure
145987-00-4 structure
Product Name:(R)-2-((Phenylcarbamoyl)oxy)propanoic Acid
CAS No:145987-00-4
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD00158473
CID:105500
PubChem ID:853153
Update Time:2025-04-18

(R)-2-((Phenylcarbamoyl)oxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-[[(phenylamino)carbonyl]oxy]-, (2R)-
    • (2R)-2-[(phenylcarbamoyl)oxy]propanoic acid
    • (R)-(+)-2-(Phenylcarbamoyloxy)Propionic Acid
    • (R)-(+)-Browns
    • (R)-(+)-Brown'sReagent
    • (R)-(+)-Carbamalacticacid
    • (R)-2-((phenylcarbamoyl)oxy)propanoic acid
    • (R)-(+)-2-(phenylcarbamoyloxy)propionoic acid
    • (R)-2-((phenylcarbamoyl)oxy)propanoic acid(WXC01484)
    • (R)-2-phenylcarbamoyl)oxy)propanoic acid
    • VFA98700
    • 145987-00-4
    • MFCD00158473
    • DTXSID401033301
    • (R)-2-[(Phenylamino)carbonyloxy]propionic acid
    • W11946
    • AKOS027378166
    • Propanoic acid, 2-[[(phenylamino)carbonyl]oxy]-, (2R)-
    • L-Threonine,N-[(phenylmethoxy)carbonyl]-L-seryl-, methyl ester (9CI)
    • (2R)-2-[(anilinocarbonyl)oxy]propanoic acid
    • SCHEMBL2563393
    • (R)-2-(phenylcarbamoyloxy)propanoic acid
    • AS-54993
    • (R)-2-((Phenylcarbamoyl)oxy)propanoicacid
    • (2R)-2-(phenylcarbamoyloxy)propanoic acid
    • CS-0038614
    • (R)-(+)-2-(PHENYLCARBAMOYLOXY)PROPIONIC ACID 98+%
    • (R)-2-((Phenylcarbamoyl)oxy)propanoic Acid
    • MDL: MFCD00158473
    • Inchi: 1S/C10H11NO4/c1-7(9(12)13)15-10(14)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)(H,12,13)/t7-/m1/s1
    • InChI Key: HYIHYWQSOXTJFS-SSDOTTSWSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.5 g/l) (25 º C),
  • PSA: 75.63

(R)-2-((Phenylcarbamoyl)oxy)propanoic Acid Security Information

  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

(R)-2-((Phenylcarbamoyl)oxy)propanoic Acid Pricemore >>

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